Cas no 1599440-13-7 (Deruxtecan)

• Product Name: Deruxtecan
• CAS No: 1599440-13-7
• MF: C₅₂H₅₆FN₉O₁₃
• MW: 1034.05195617676
• CID: 4607609
• PubChem ID: 118305111
• Update Time: 2025-05-24

Deruxtecan Chemical and Physical Properties

Names and Identifiers

• Deruxtecan
• 5SEB972CO4
• Deruxtecan [USAN]
• Mc-ggfg-dxd(1)
• N-(6-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl)glycylglycyl-L-phenylalanyl-
• AT21794
• UNII-5SEB972CO4
• N-(6-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)-1-OXOHEXYL)GLYCYLGLYCYL-L-PHENYLALANYL-N-((2-(((1S,9S)-9-ETHYL-5-FLUORO-2,3,9,10,13,15-HEXAHYDRO-9-HYDROXY-4-METHYL-10,13-DIOXO-1H,12H-BENZO(DE)PYRANO(3',4':6,7)INDOLIZINO(1,2-B)QUINOLIN-1-YL)AMINO)-2-OXOETHOXY)METHYL)GLYCINAMIDE
• MAAA-1162a
• 1599440-13-7
• Deruxtecan?
• HY-13631E
• MS-31882
• SCHEMBL17003548
• DA-62788
• AKOS040741623
• N-((S)-10-Benzyl-1-(((1S,9S)-9-ethyl-5-fluoro-9-hydroxy-4-methyl-10,13-dioxo-2,3,9,10,13,15-hexahydro-1H,12H-benzo[de]pyrano[3',4':6,7]indolizino[1,2-b]quinolin-1-yl)amino)-1,6,9,12,15-pentaoxo-3-oxa-5,8,11,14-tetraazahexadecan-16-yl)-6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanamide
• EX-A4318
• 6-(2,5-dioxopyrrol-1-yl)-N-[2-[[2-[[(2S)-1-[[2-[[2-[[(10S,23S)-10-ethyl-18-fluoro-10-hydroxy-19-methyl-5,9-dioxo-8-oxa-4,15-diazahexacyclo[14.7.1.02,14.04,13.06,11.020,24]tetracosa-1,6(11),12,14,16,18,20(24)-heptaen-23-yl]amino]-2-oxoethoxy]methylamino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]hexanamide
• CS-0045125
• N-(6-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxohexyl)glycylglycyl-L-phenylalanyl-N-((2-(((1S,9S)-9-ethyl-5-fluoro-2,3,9,10,13,15-hexahydro-9-hydroxy-4-methyl-10,13-dioxo-1H,12H-benzo(de)pyrano(3',4':6,7)indolizino(1,2-b)quinolin-1-yl)amino)-2-oxoethoxy
• DERUXTECAN PYRROLE-2,5-DIONE

• Inchi： 1S/C52H56FN9O13/c1-3-52(73)33-19-38-48-31(24-62(38)50(71)32(33)25-75-51(52)72)47-35(14-13-30-28(2)34(53)20-36(60-48)46(30)47)58-43(67)26-74-27-57-41(65)22-56-49(70)37(18-29-10-6-4-7-11-29)59-42(66)23-55-40(64)21-54-39(63)12-8-5-9-17-61-44(68)15-16-45(61)69/h4,6-7,10-11,15-16,19-20,35,37,73H,3,5,8-9,12-14,17-18,21-27H2,1-2H3,(H,54,63)(H,55,64)(H,56,70)(H,57,65)(H,58,67)(H,59,66)/t35-,37-,52-/m0/s1
• InChI Key： WXNSCLIZKHLNSG-MCZRLCSDSA-N
• SMILES： FC1=CC2=C3C(=C1C)CC[C@@H](C3=C1C(C3=CC4[C@](C(=O)OCC=4C(N3C1)=O)(CC)O)=N2)NC(COCNC(CNC([C@H](CC1C=CC=CC=1)NC(CNC(CNC(CCCCCN1C(C=CC1=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1033.39816104 g/mol
• Monoisotopic Mass: 1033.39816104 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 75
• Rotatable Bond Count: 22
• Complexity: 2360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1034.1
• XLogP3: -0.4
• Topological Polar Surface Area: 301

Deruxtecan Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Deruxtecan

Comprehensive Overview of Deruxtecan (CAS No. 1599440-13-7): Mechanism, Applications, and Future Perspectives

Deruxtecan, a compound with the CAS number 1599440-13-7, has emerged as a groundbreaking therapeutic agent in the field of oncology. This antibody-drug conjugate (ADC) is designed to target specific cancer cells with high precision, minimizing damage to healthy tissues. Its unique mechanism of action and clinical efficacy have made it a focal point in cancer research and treatment protocols.

The Deruxtecan molecule combines a monoclonal antibody with a potent cytotoxic payload, enabling targeted delivery to tumors expressing specific antigens. This approach significantly reduces systemic toxicity compared to traditional chemotherapy. Recent studies highlight its effectiveness in treating HER2-positive breast cancer and gastric cancer, addressing a critical unmet medical need. Patients and clinicians frequently search for terms like "Deruxtecan side effects," "Deruxtecan vs. traditional chemotherapy," and "Deruxtecan clinical trial results," reflecting growing interest in its therapeutic potential.

From a pharmacological perspective, CAS 1599440-13-7 represents a sophisticated example of precision medicine. The compound's structure allows for stable linkage between the antibody and payload, ensuring optimal drug release at the tumor site. Researchers are particularly interested in its bystander effect, where the cytotoxic agent can diffuse to neighboring cancer cells, enhancing overall efficacy. This feature has sparked discussions about its potential in treating heterogeneous tumors.

The development of Deruxtecan aligns with current trends in personalized cancer therapy. As patients increasingly seek targeted treatment options, this compound offers hope for improved outcomes with fewer adverse effects. Common patient queries include "How does Deruxtecan work?" and "Who qualifies for Deruxtecan treatment?" These questions underscore the need for clear, accessible information about this innovative therapy.

Looking ahead, ongoing research explores expanding Deruxtecan's applications to other solid tumors and investigating combination therapies. The scientific community is particularly excited about its potential in treatment-resistant cancers, a topic generating significant search traffic. With its CAS 1599440-13-7 identifier serving as a key reference in pharmacological databases, Deruxtecan continues to shape the future of oncological drug development.

From a manufacturing standpoint, the production of Deruxtecan requires advanced bioconjugation techniques to ensure consistent quality and potency. Pharmaceutical companies are investing heavily in scaling up production to meet growing demand, while maintaining strict compliance with Good Manufacturing Practices (GMP). This aspect often leads to professional searches for "Deruxtecan synthesis" and "quality control standards for ADCs."

The economic impact of Deruxtecan cannot be overlooked, as it represents a significant advancement in value-based oncology care. Health economists are examining its cost-effectiveness compared to existing therapies, particularly in terms of progression-free survival and quality of life metrics. These evaluations are crucial for healthcare systems determining formulary inclusions and reimbursement policies.

In conclusion, Deruxtecan (CAS 1599440-13-7) stands at the forefront of targeted cancer therapeutics, offering new hope for patients with limited treatment options. Its development reflects the convergence of biotechnology, pharmacology, and clinical oncology, addressing some of the most pressing challenges in modern medicine. As research progresses, this innovative compound will likely continue to generate significant interest among clinicians, researchers, and patients alike.